Cas no 6635-14-9 (2-Propanone,1-(1H-benzimidazol-2-yl)-)

2-Propanone,1-(1H-benzimidazol-2-yl)- structure
6635-14-9 structure
Product Name:2-Propanone,1-(1H-benzimidazol-2-yl)-
CAS No:6635-14-9
MF:C10H10N2O
MW:174.199202060699
CID:521673
PubChem ID:233551
Update Time:2025-04-19

2-Propanone,1-(1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone,1-(1H-benzimidazol-2-yl)-
    • 1-(1H-benzimidazol-2-yl)propan-2-one
    • 2-Propanone,1-(1H-benzimidazol-2-yl)-(9CI)
    • 2-acetonyl-1H-benzimidazole
    • 2-acetonylbenzimidazole
    • 2-Benzimidazolylacetone
    • Inchi: 1S/C10H10N2O/c1-7(13)6-10-11-8-4-2-3-5-9(8)12-10/h2-5H,6H2,1H3,(H,11,12)
    • InChI Key: ZECUELAGGOAWOP-UHFFFAOYSA-N
    • SMILES: O=C(C)CC1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 174.07900
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.75000
  • LogP: 1.69440
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